3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-[(4-hydroxybenzoyl)amino]-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C18H16N2O4S/c21-14-7-3-12(4-8-14)18(24)19-20-13(6-10-17(22)23)5-9-15(20)16-2-1-11-25-16/h1-5,7-9,11,21H,6,10H2,(H,19,24)(H,22,23)
• InChI Key: LCTINUNWWXRQKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(N2NC(=O)C3=CC=C(C=C3)O)CCC(=O)O
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is a chemical compound that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been found to have biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inducing apoptosis, inhibiting angiogenesis, and suppressing the activity of certain enzymes involved in cancer cell proliferation. Furthermore, this compound has been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of pro-inflammatory mediators. Additionally, this compound has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which may contribute to its antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid in lab experiments is its potential therapeutic applications. This compound has been found to have anticancer, anti-inflammatory, and antioxidant properties, which may be useful in the development of new drugs. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of 3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid. One direction is to investigate its potential as a chemopreventive agent. This compound has been found to inhibit the growth of cancer cells, and further studies may reveal its potential in preventing the development of cancer. Another direction is to study its potential as a neuroprotective agent. This compound has been found to have antioxidant properties, which may be useful in the treatment of neurodegenerative diseases. Additionally, future studies may investigate the safety and efficacy of this compound in clinical trials.

Scientific Research Applications

The scientific research application of 3-[1-[(4-hydroxybenzoyl)amino]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been investigated in various studies. This compound has been found to have potential anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its anti-inflammatory and antioxidant properties.